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Compound of Interest

Compound Name: CMP-Sialic acid

Cat. No.: B1203138 Get Quote

Technical Support Center: CMP-Sialic Acid
Sodium Salt
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of CMP-sialic acid sodium

salt, along with troubleshooting guidance for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: How should I store CMP-sialic acid sodium salt powder?

For long-term storage, the lyophilized powder should be stored at -20°C.[1][2] Some suppliers

recommend storage at -80°C.[3] Under these conditions, the product is stable for at least three

to four years.[1][2] It is also crucial to protect the powder from moisture and direct sunlight by

storing it in a dark, dry place, preferably under an inert atmosphere.[1][4]

Q2: What is the best way to prepare and store stock solutions of CMP-sialic acid sodium salt?

It is recommended to reconstitute CMP-sialic acid sodium salt in high-purity water or a buffer

such as PBS (pH 7.2).[2][5] To prepare a stock solution, you can dissolve the solid in water;

sonication may be necessary to achieve full dissolution.[1][6]

Once reconstituted, it is critical to aliquot the solution into single-use volumes and freeze them

to prevent degradation from repeated freeze-thaw cycles.[7][8] For optimal stability, stock
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solutions should be stored at -80°C.[1][7]

Q3: How long are stock solutions of CMP-sialic acid sodium salt stable?

The stability of stock solutions is dependent on the storage temperature. At -80°C, solutions are

stable for up to six months to a year.[1][7] If stored at -20°C, the stability is reduced to

approximately one to three months.[5][7][8] Some sources even advise against storing

aqueous solutions for more than a single day, highlighting the compound's sensitivity in

solution.[9]

Q4: Is CMP-sialic acid sodium salt sensitive to pH?

Yes, CMP-sialic acid sodium salt is unstable under acidic conditions.[5][8] It is important to

maintain a neutral or slightly basic pH during experimental procedures to prevent hydrolytic

decomposition.

Stability and Storage Conditions Summary
The following tables summarize the recommended storage conditions and stability data for

CMP-sialic acid sodium salt in both solid and solution forms.

Table 1: Storage and Stability of Solid CMP-Sialic Acid Sodium Salt

Parameter Recommendation Stability Period Citations

Storage Temperature -20°C or -80°C ≥ 3-4 years [1][2][3]

Shipping Conditions
Ambient temperature,

blue ice, or wet ice
Short-term [1][2][5]

Storage Environment

Keep in a dark place,

away from moisture

and direct sunlight

Long-term [1][4]

Table 2: Storage and Stability of CMP-Sialic Acid Sodium Salt Solutions

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.targetmol.com/compound/cmp-sialic%20acid%20sodium%20salt
https://www.medchemexpress.com/cmp-sialic-acid-sodium-salt.html
https://www.benchchem.com/product/b1203138?utm_src=pdf-body
https://www.targetmol.com/compound/cmp-sialic%20acid%20sodium%20salt
https://www.medchemexpress.com/cmp-sialic-acid-sodium-salt.html
https://www.sigmaaldrich.com/JP/ja/product/mm/233264
https://www.medchemexpress.com/cmp-sialic-acid-sodium-salt.html
https://www.sigmaaldrich.com/TW/zh/product/mm/233264
https://cdn.caymanchem.com/cdn/insert/16404.pdf
https://www.benchchem.com/product/b1203138?utm_src=pdf-body
https://www.benchchem.com/product/b1203138?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/mm/233264
https://www.sigmaaldrich.com/TW/zh/product/mm/233264
https://www.benchchem.com/product/b1203138?utm_src=pdf-body
https://www.benchchem.com/product/b1203138?utm_src=pdf-body
https://www.targetmol.com/compound/cmp-sialic%20acid%20sodium%20salt
https://www.caymanchem.com/product/16404/cmp-sialic-acid-sodium-salt
https://www.sharingtechcn.com/nucleosides/cmp-sialic-acid-sodium-salt.html
https://www.targetmol.com/compound/cmp-sialic%20acid%20sodium%20salt
https://www.caymanchem.com/product/16404/cmp-sialic-acid-sodium-salt
https://www.sigmaaldrich.com/JP/ja/product/mm/233264
https://www.targetmol.com/compound/cmp-sialic%20acid%20sodium%20salt
https://www.ambeed.com/product-details/specification/A1148020
https://www.benchchem.com/product/b1203138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Stability Period Citations

Storage Temperature -80°C 6 months - 1 year [1][7]

-20°C 1 - 3 months [5][7][8]

Reconstitution Solvent Water, PBS (pH 7.2) N/A [2][5]

Handling
Aliquot to avoid

freeze-thaw cycles
N/A [7][8]

pH Sensitivity
Unstable in acidic

conditions
N/A [5][8]

Troubleshooting Guide
Issue 1: Inconsistent or lower-than-expected activity in enzymatic assays.

This is often due to the degradation of CMP-sialic acid. The compound is known to be

hydrolytically unstable, and one of its degradation products, CMP, can act as an inhibitor for

sialyltransferases.[10]

Root Cause Analysis and Solution Workflow
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Caption: Troubleshooting workflow for inconsistent experimental results.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1203138?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue 2: Difficulty dissolving the lyophilized powder.

Some batches of CMP-sialic acid sodium salt may require more than simple vortexing to

dissolve completely.

Solution:

Add the desired volume of solvent (e.g., high-purity water) to the vial.

Gently vortex the solution.

If the solid is not fully dissolved, sonicate the solution for a short period.[1] Be careful not

to overheat the sample.

Visually inspect the solution to ensure there are no remaining particulates before use.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution

Calculate the required mass: The molecular weight of CMP-sialic acid sodium salt is

approximately 636.43 g/mol .[1] To prepare a 10 mM solution, you would dissolve 6.36 mg in

1 mL of solvent.

Reconstitution: Aseptically add the appropriate volume of sterile, high-purity water or PBS

(pH 7.2) to the vial containing the pre-weighed CMP-sialic acid sodium salt.

Dissolution: Vortex the vial until the powder is dissolved. If necessary, sonicate the solution

briefly.

Aliquoting: Dispense the stock solution into single-use, sterile microcentrifuge tubes.

Storage: Immediately store the aliquots at -80°C.

Logical Flow for Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of CMP-sialic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1203138?utm_src=pdf-body-img
https://www.benchchem.com/product/b1203138?utm_src=pdf-body
https://www.benchchem.com/product/b1203138?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. CMP-Sialic acid sodium salt | TargetMol [targetmol.com]

2. caymanchem.com [caymanchem.com]

3. China CMP-Sialic Acid Sodium Salt Factory - CMP-Sialic Acid Sodium Salt in Stock -
SHARING [sharingtechcn.com]

4. CAS No. 1007117-62-5 Specifications | Ambeed [ambeed.com]

5. CMP-Sialic Acid, Disodium Salt CMP-sialic acid is the activated form of sialic acid that is
required for the biosynthesis of sialic acid-containing complex carbohydrates. | 149007-28-3
[sigmaaldrich.com]

6. file.medchemexpress.com [file.medchemexpress.com]

7. medchemexpress.com [medchemexpress.com]

8. CMP-唾液酸，二钠盐 CMP-sialic acid is the activated form of sialic acid that is required for
the biosynthesis of sialic acid-containing complex carbohydrates. | Sigma-Aldrich
[sigmaaldrich.com]

9. cdn.caymanchem.com [cdn.caymanchem.com]

10. academic.oup.com [academic.oup.com]

To cite this document: BenchChem. [Stability and storage conditions for CMP-sialic acid
sodium salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203138#stability-and-storage-conditions-for-cmp-
sialic-acid-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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